Cas no 111516-02-0 (sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate)

• Product Name: sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate
• CAS No: 111516-02-0
• MF: C₄₆H₈₃NNaO₁₁P
• MW: 880.114867448807
• CID: 3161989
• PubChem ID: 46907846
• Update Time: 2025-11-01

sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate
• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(glutaryl) (sodium salt)
• 18:1 GLUTARYL PE
• Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-(4-carboxybutanamido)ethyl phosphate
• Dope-ga, sodium salt
• 0MYJ4OAR51
• UNII-0MYJ4OAR51
• DTXSID00677170
• 18:1 Glutaryl pe, sodium salt
• L-alpha-Dioleoyl phosphatidylethanolamine-N-glutaryl, sodium salt
• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine-N-glutaryl, sodium salt
• 111516-02-0
• 9,11,15-Trioxa-6-aza-10-phosphatritriacont-24-enoic acid, 10-hydroxy-5,16-dioxo-13-((1-oxo-9-octadecenyl)oxy)-, 10-oxide, monosodium salt, (R-(Z,Z))-
• N-GLUTARYL-1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE SODIUM
• 18:1 Glutaryl PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(glutaryl) (sodium salt), chloroform
• N-Glutaryl-1,2-dioleoyl-sn-glycero-3-phosphoethanolamine, sodium salt
• L-.ALPHA.-DIOLEOYL PHOSPHATIDYLETHANOLAMINE-N-GLUTARYL, SODIUM SALT
• sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate

• MDL： MFCD03423577
• Inchi： 1S/C46H84NO11P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-45(51)55-40-42(41-57-59(53,54)56-39-38-47-43(48)34-33-35-44(49)50)58-46(52)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,42H,3-16,21-41H2,1-2H3,(H,47,48)(H,49,50)(H,53,54);/q;+1/p-1/b19-17-,20-18-;/t42-;/m1./s1
• InChI Key： SUVWNFLYXKTNQV-IEONMYGQSA-M
• SMILES： P(=O)([O-])(OCCNC(CCCC(=O)O)=O)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 879.56014374g/mol
• Monoisotopic Mass: 879.56014374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 60
• Rotatable Bond Count: 46
• Complexity: 1150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Color/Form: 10 mg/mL (870242C-25mg)
  25 mg/mL (870242C-200mg)

sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate

Sodium [(2R)-2,3-Bis[[(Z)-Octadec-9-Eneyl]Oxy]Propyl] 2-(4-Carboxybutanoylamino)Ethyl Phosphate: A Comprehensive Overview

Sodium [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate is a highly specialized compound with the CAS number 111516-02-0. This compound is characterized by its complex structure, which includes a phosphate group, a 4-carboxybutanoylamino substituent, and two (Z)-octadec-9-enoyl groups attached to a chiral propyl chain. The (Z) configuration of the octadec-9-enoyl groups adds an additional layer of complexity and specificity to the molecule.

Recent studies have highlighted the potential of this compound in various fields, particularly in the development of advanced drug delivery systems. The presence of the phosphate group and the 4-carboxybutanoylamino substituent suggests that this compound may exhibit unique bioavailability and targeting properties. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and stability in physiological environments.

The (Z)-octadec-9-enoyl groups are particularly interesting due to their role in modulating the physical properties of the molecule. These groups contribute to the compound's ability to form self-assembled structures, such as micelles or liposomes, which are highly desirable in drug delivery applications. Recent findings indicate that these structures can encapsulate hydrophobic therapeutic agents, protecting them from degradation while ensuring controlled release at target sites.

In addition to its potential in drug delivery, this compound has shown promise in biotechnology applications. Its chiral propyl chain, with its specific stereochemistry (denoted by the (R) configuration), plays a critical role in determining its interactions with biological systems. Studies have demonstrated that this stereochemistry can influence the compound's binding affinity to specific proteins or enzymes, making it a valuable tool in enzyme inhibition studies and therapeutic design.

Another area of active research involves the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways to efficiently construct this complex molecule, addressing challenges related to stereocontrol and scalability. These advancements have paved the way for larger-scale production, which is essential for transitioning from laboratory studies to clinical applications.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods have also enabled researchers to study its dynamic behavior in solution, providing insights into its conformational flexibility and aggregation tendencies.

Looking ahead, ongoing research aims to further elucidate the biological activity and mechanism of action of sodium [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(4-carboxybutanoylamino)ethyl phosphate. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new applications for this versatile compound, potentially leading to breakthroughs in personalized medicine and targeted therapies.